molecular formula C7H3ClF2O B148771 3-Chloro-2,4-difluorobenzaldehyde CAS No. 127675-46-1

3-Chloro-2,4-difluorobenzaldehyde

Cat. No. B148771
CAS RN: 127675-46-1
M. Wt: 176.55 g/mol
InChI Key: PDBQQCWWJXDNJO-UHFFFAOYSA-N
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Description

3-Chloro-2,4-difluorobenzaldehyde is a chemical compound with the molecular formula C7H3ClF2O . It has a molecular weight of 176.55 g/mol . This compound is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields .


Molecular Structure Analysis

The InChI code for 3-Chloro-2,4-difluorobenzaldehyde is 1S/C7H3ClF2O/c8-6-5(9)2-1-4(3-11)7(6)10/h1-3H . Its canonical SMILES structure is C1=CC(=C(C(=C1C=O)F)Cl)F .


Physical And Chemical Properties Analysis

3-Chloro-2,4-difluorobenzaldehyde is a liquid at room temperature . It should be stored in an inert atmosphere at 2-8°C . It has a computed XLogP3-AA value of 2.2, indicating its lipophilicity . It has no hydrogen bond donors, three hydrogen bond acceptors, and one rotatable bond .

Scientific Research Applications

Organic Synthesis

“3-Chloro-2,4-difluorobenzaldehyde” is an important raw material and intermediate used in organic synthesis . It is often used as a building block in the synthesis of more complex organic compounds.

Pharmaceuticals

This compound plays a significant role in the pharmaceutical industry . It can be used in the synthesis of various pharmaceutical drugs. However, the specific drugs that use this compound are not mentioned in the sources.

Agrochemicals

“3-Chloro-2,4-difluorobenzaldehyde” is also used in the agrochemical industry . It can be used in the production of various pesticides and other agrochemical products.

Dyestuff Fields

In the dyestuff industry, “3-Chloro-2,4-difluorobenzaldehyde” is used as an intermediate . It can be used in the synthesis of various dyes.

Synthesis of Triclosan Analogs

“3-Chloro-2,4-difluorobenzaldehyde” has been used in the synthesis of triclosan analogs bearing the isoxazole group . Triclosan is an antibacterial and antifungal agent often used in consumer products, including toothpaste, soaps, detergents, and toys.

Safety and Hazards

This compound is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray and using it only outdoors or in a well-ventilated area . In case of skin contact, wash with plenty of soap and water . If in eyes, rinse cautiously with water for several minutes .

properties

IUPAC Name

3-chloro-2,4-difluorobenzaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H3ClF2O/c8-6-5(9)2-1-4(3-11)7(6)10/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PDBQQCWWJXDNJO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1C=O)F)Cl)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H3ClF2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50395716
Record name 3-Chloro-2,4-difluorobenzaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50395716
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

176.55 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Chloro-2,4-difluorobenzaldehyde

CAS RN

127675-46-1
Record name 3-Chloro-2,4-difluorobenzaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50395716
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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